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Compound of Interest

Compound Name: Cyclonite

Cat. No.: B1669417

Cyclonite (RDX) and Octogen (HMX) are two of the most powerful and widely utilized military
high explosives. This guide provides a detailed comparison of their performance
characteristics, supported by experimental data and an overview of the methodologies used for
their evaluation. This information is intended for researchers, scientists, and professionals in
the field of energetic materials.

Quantitative Performance Comparison

The primary performance characteristics of RDX and HMX are summarized in the table below.
HMX generally exhibits higher performance in terms of detonation velocity and pressure, which
Is a direct consequence of its higher density.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669417?utm_src=pdf-interest
https://www.benchchem.com/product/b1669417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Property Cyclonite (RDX) HMX (Octogen)
Chemical Formula C3HeNeOs C4HsNsgOs

Crystal Density (g/cm3) 1.81[1] 1.91]2]

Detonation Velocity (m/s) ~8,700[1] ~9,100[1]

Detonation Pressure (GPa) ~33[1] >39[1]

Melting Point (°C) ~200[1] 280[1]

Relative Effectiveness (RE)

Eactor 1.60[3][4] 1.70[3]

Vapor Pressure @ 25°C (atm) 3+ 1x1071[5][6] 1.0 £ 0.6 x 10~33[5][6]

Sensitivity to Initiation

The sensitivity of an explosive to external stimuli such as impact, friction, and shock is a critical
safety and handling parameter. Generally, HMX is considered to be slightly less sensitive to
impact and friction than RDX, making it marginally safer to handle under certain conditions.
However, both are powerful explosives requiring careful handling.[7] The sensitivity of both
RDX and HMX can be influenced by factors such as crystal size and the presence of impurities.
[8][9] For instance, pressed pellets of both materials tend to be less sensitive to impact than
their loose powder forms.[8]

Experimental Protocols for Performance Evaluation

The determination of explosive performance characteristics involves a range of specialized
experimental techniques. Below are descriptions of some key methods.

Detonation Velocity Measurement

The velocity at which the detonation front propagates through the explosive is a primary
measure of its performance.

o Fiber-Optic Detonation Velocity (FODV) Testing: This method involves placing optical fibers
at known intervals along the length of an explosive charge.[10] As the detonation front
passes each fiber, the light signal is disrupted. By measuring the time difference between the
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disruptions at successive fibers, the detonation velocity can be calculated with high
precision.[10]

Detonation Pressure Measurement

Detonation pressure is the immense pressure generated at the detonation front and is a key
indicator of an explosive's brisance or shattering effect.

o Plate Dent Test: This well-established method involves detonating a standard charge of the
explosive in contact with a witness plate of a specific material and thickness.[10] The depth
of the resulting dent in the plate is then correlated to the detonation pressure using
established data.[10]

» Photonic Doppler Velocimetry (PDV): A more modern and direct method, PDV is used to
measure the particle velocity of a material (often a flyer plate) shocked by the detonating
explosive.[10] This velocity data can then be used with Hugoniot shock matching equations
to calculate the detonation pressure.[10]

Strength and Energy Output Evaluation

These tests provide a measure of the total work capacity of an explosive.

 Ballistic Mortar Test: A sample of the explosive is detonated in a massive, pendulum-like
mortar. The resulting recoil of the mortar is measured, and this is used to calculate the
explosive's strength relative to a standard material like TNT.[11]

o Trauzl Lead Block Test: In this test, a standard mass of the explosive is detonated within a
cavity in a large lead block.[11] The resulting expansion of the cavity is measured, providing
an indication of the explosive's gas-producing and disruptive power.[11]

e Underwater Detonation Test: Detonating a charge underwater and measuring the resulting
shockwave and bubble energies provides a comprehensive assessment of the explosive's
performance.[12] Piezoelectric pressure transducers are used to measure the shock and
bubble pressures.[12]

Visualizing Experimental and Logical Workflows
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The following diagrams illustrate the logical flow of explosive performance evaluation and a
typical experimental workflow for determining detonation velocity.
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Logical workflow for the evaluation of explosive performance.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1669417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Prepare Explosive Charge
(e.g., 0.75-inch diameter)

i

Mount Charge in
Acrylic Fixture

;

Insert Optical Fibers
at Known Distances

Detonation & Data Acquisition

Initiate Detonation

:

Detonation Front Disrupts
Fiber Optic Signals

:

Record Time of
Signal Disruption

Data Analysis

Calculate Time Intervals
Between Fiber Disruptions

:

Velocity = Distance / Time

:

Report Detonation Velocity

Click to download full resolution via product page

Experimental workflow for Fiber-Optic Detonation Velocity (FODV) testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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